Cas no 1807125-09-2 (4-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-2-methylpyridine)

• Product Name: 4-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-2-methylpyridine
• CAS No: 1807125-09-2
• MF: C₈H₇ClF₃N
• MW: 209.596091508865
• CID: 4884172
• Update Time: 2025-05-21

4-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-2-methylpyridine

• Inchi： 1S/C8H7ClF3N/c1-4-7(8(11)12)5(3-9)2-6(10)13-4/h2,8H,3H2,1H3
• InChI Key： RDLRCCWALRHDRH-UHFFFAOYSA-N
• SMILES： ClCC1C=C(N=C(C)C=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9

Additional information on 4-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-2-methylpyridine

4-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-2-methylpyridine (CAS No. 1807125-09-2): A Comprehensive Overview

4-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-2-methylpyridine (CAS No. 1807125-09-2) is a specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical and agrochemical research. This compound, characterized by its unique halogenated structure, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its molecular formula, C₈H₇ClF₃N, highlights the presence of multiple functional groups, including a chloromethyl group, a difluoromethyl group, and a fluoro substituent, which contribute to its reactivity and potential applications.

The growing interest in halogenated pyridines like 4-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-2-methylpyridine stems from their ability to enhance the pharmacokinetic properties of drug candidates. Researchers are increasingly exploring this compound for its role in developing next-generation pharmaceuticals, particularly in the areas of central nervous system (CNS) therapeutics and anti-inflammatory agents. Its structural features make it a valuable building block for modifying drug solubility, metabolic stability, and target binding affinity.

In the agrochemical sector, 4-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-2-methylpyridine has shown promise as a precursor for novel crop protection agents. The incorporation of fluorine atoms into agrochemicals is a trending topic, as it often leads to improved efficacy and environmental profiles. This compound's potential to contribute to sustainable agriculture aligns with current global demands for eco-friendly pest control solutions.

The synthesis of CAS 1807125-09-2 typically involves multi-step reactions, with careful control of reaction conditions to ensure high purity and yield. Recent advancements in green chemistry have prompted researchers to explore more sustainable synthetic routes for such intermediates, reducing waste and energy consumption. This aligns with the pharmaceutical industry's push toward green and sustainable chemistry practices.

Analytical characterization of 4-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-2-methylpyridine employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical applications. The compound typically appears as a white to off-white crystalline powder with specific melting point and solubility characteristics that are crucial for formulation development.

Market trends indicate growing demand for specialized pyridine derivatives like 1807125-09-2, particularly in regions with strong pharmaceutical and agrochemical manufacturing bases. The compound's unique structural features position it as a valuable asset in drug discovery pipelines, with potential applications in addressing emerging health challenges and agricultural needs.

From a regulatory perspective, proper handling and storage of 4-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-2-methylpyridine are essential, following standard laboratory safety protocols. While not classified as hazardous under normal conditions, appropriate personal protective equipment should be used when working with this chemical intermediate.

Future research directions for CAS 1807125-09-2 may explore its potential in bioconjugation chemistry and prodrug development, areas that are gaining traction in modern drug design. The compound's reactive chloromethyl group offers opportunities for further functionalization, making it a versatile tool for medicinal chemists working on targeted therapies and precision medicine approaches.

In conclusion, 4-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-2-methylpyridine represents an important intermediate in contemporary chemical research, with applications spanning pharmaceutical development and agricultural science. Its unique combination of halogen substituents provides a valuable platform for creating novel compounds to address current and future challenges in healthcare and crop protection.